Cas no 139553-42-7 (1,4-Benzenediol, 2-methyl-6-(methylthio)-)

• Product Name: 1,4-Benzenediol, 2-methyl-6-(methylthio)-
• CAS No: 139553-42-7
• MF: C₈H₁₀O₂S
• MW: 170.228801250458
• CID: 1274962
• Update Time: 2024-08-04

1,4-Benzenediol, 2-methyl-6-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediol, 2-methyl-6-(methylthio)-

• Inchi： 1S/C8H10O2S/c1-5-3-6(9)4-7(11-2)8(5)10/h3-4,9-10H,1-2H3
• InChI Key： HCXLNCFWHKVBGO-UHFFFAOYSA-N
• SMILES： C1(O)=C(SC)C=C(O)C=C1C

Computed Properties

• Exact Mass: 170.0402

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 303.1±42.0 °C(Predicted)
• PSA: 40.46
• pka: 10.12±0.48(Predicted)